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Compound of Interest

Compound Name: Diclobutrazol

Cat. No.: B1214283 Get Quote

A comprehensive examination of the stereoisomers of Diclobutrazol reveals a distinct

separation of biological activity, with the (2R,3R)-enantiomer demonstrating potent fungicidal

properties and the (2S,3S)-enantiomer primarily responsible for plant growth regulation. This

differentiation underscores the importance of stereochemistry in the design and application of

agricultural chemicals.

Diclobutrazol, a member of the triazole class of chemicals, possesses two chiral centers,

giving rise to a pair of enantiomers. Research has consistently shown that these mirror-image

molecules do not have identical biological effects. One isomer is a powerful inhibitor of fungal

growth, while the other acts as a plant growth retardant by inhibiting gibberellin biosynthesis.

This guide provides a comparative study of these enantiomers, supported by experimental

data, to offer clarity for researchers, scientists, and drug development professionals.

Comparative Biological Activity
The differential activity of Diclobutrazol enantiomers is most evident in their effects on fungal

pathogens and plant physiology. The (2R,3R)-isomer is a potent fungicide, while the (2S,3S)-

isomer shows strong plant growth-regulating (PGR) effects.
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The fungicidal action of triazoles, including Diclobutrazol, stems from their ability to inhibit the

C-14 demethylation step in fungal ergosterol biosynthesis. This disruption of sterol production

leads to dysfunctional cell membranes and ultimately, fungal cell death. The (2R,3R)-

enantiomer of Diclobutrazol has been shown to be significantly more effective in this role than

its (2S,3S) counterpart.

Experimental data on the action of Diclobutrazol enantiomers against the fungus Ustilago

maydis quantifies this difference. The EC50 value, which represents the concentration required

to inhibit fungal growth by 50%, is markedly lower for the (2R,3R)-enantiomer, indicating its

superior fungicidal potency.

Enantiomer Configuration
Fungicidal Activity (EC50) against
Ustilago maydis (mg L⁻¹)

(2R,3R)-Diclobutrazol 0.2

(2S,3S)-Diclobutrazol > 50

Data sourced from Baldwin, B. C., & Wiggins, T. E. (1984). Action of fungicidal triazoles of the

diclobutrazol series on Ustilago maydis. Pesticide Science, 15(2), 156-166.

Plant Growth Regulation
The plant growth-regulating effects of certain triazoles are attributed to their inhibition of

gibberellin biosynthesis. Specifically, they block the oxidation of ent-kaurene to ent-kaurenoic

acid, a critical step in the formation of active gibberellins, which are hormones that regulate

plant height and elongation. The (2S,3S)-enantiomer of Diclobutrazol is the primary agent of

this activity.

In studies using cell-free systems from Cucurbita maxima (pumpkin) endosperm, the (2S,3S)-

enantiomer demonstrated potent inhibition of gibberellin biosynthesis, whereas the (2R,3R)-

enantiomer was significantly less active.
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Enantiomer Configuration
Inhibition of Gibberellin Biosynthesis (I50,
µM)

(2R,3R)-Diclobutrazol 30

(2S,3S)-Diclobutrazol 0.08

Data sourced from Baldwin, B. C., & Wiggins, T. E. (1984). Action of fungicidal triazoles of the

diclobutrazol series on Ustilago maydis. Pesticide Science, 15(2), 156-166.

Mechanism of Action: A Fork in the Pathway
The distinct activities of the Diclobutrazol enantiomers can be traced to their stereospecific

interactions with different cytochrome P-450 dependent enzymes in fungi and plants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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